Cas no 289717-60-8 (Benzenemethanamine, 4-bromo-2-(3,4-dichlorophenoxy)-N-methyl-)

Benzenemethanamine, 4-bromo-2-(3,4-dichlorophenoxy)-N-methyl- structure
289717-60-8 structure
Product Name:Benzenemethanamine, 4-bromo-2-(3,4-dichlorophenoxy)-N-methyl-
CAS No:289717-60-8
Molecular Formula:C14H12NOCl2Br
Molecular Weight:361.061
CID:3930815
PubChem ID:9925089

Benzenemethanamine, 4-bromo-2-(3,4-dichlorophenoxy)-N-methyl- Properties

Names and Identifiers

    • Benzenemethanamine, 4-bromo-2-(3,4-dichlorophenoxy)-N-methyl-
    • SCHEMBL5837818
    • 1-(4-bromo-2-(3,4-dichlorophenoxy)phenyl)-N-methylmethanamine
    • CHEMBL451137
    • {[4-bromo-2-(3,4-dichlorophenoxy)phenyl]methyl}(methyl)amine
    • 289717-60-8
    • AKOS012860065
    • EN300-370700
    • BDBM50246324
    • InChIKey: WJQHBBMQIFJYHD-UHFFFAOYSA-N
    • Inchi: InChI=1S/C14H12BrCl2NO/c1-18-8-9-2-3-10(15)6-14(9)19-11-4-5-12(16)13(17)7-11/h2-7,18H,8H2,1H3

Computed Properties

  • Exact Mass: 358.94793Da
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 358.94793Da
  • Heavy Atom Count: 19
  • Complexity: 282
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 4.8
  • Topological Polar Surface Area: 21.3Ų

Benzenemethanamine, 4-bromo-2-(3,4-dichlorophenoxy)-N-methyl- Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Enamine
EN300-370700-0.05g
{[4-bromo-2-(3,4-dichlorophenoxy)phenyl]methyl}(methyl)amine
289717-60-8 95.0%
0.05g
$419.0 2025-03-18

Benzenemethanamine, 4-bromo-2-(3,4-dichlorophenoxy)-N-methyl- Related Literature

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